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Compound of Interest

Compound Name: (2-Iodo-5-methylphenyl)methanol

Cat. No.: B8058622 Get Quote

Technical Guide: (2-Iodo-5-
methylphenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical information regarding the chemical compound (2-Iodo-
5-methylphenyl)methanol, intended for use by professionals in research and development.

Chemical Identity and Properties
(2-Iodo-5-methylphenyl)methanol is a substituted aromatic alcohol. Its chemical structure

consists of a benzene ring with an iodine atom, a methyl group, and a hydroxymethyl group as

substituents.

Table 1: Molecular Data for (2-Iodo-5-methylphenyl)methanol

Parameter Value

Molecular Formula C₈H₉IO[1][2][3][4]

Molecular Weight 248.06 g/mol [1][3][4][5]

CAS Number 220991-50-4[1][2][3][5]
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Experimental Protocols
A generalized experimental protocol for the quality control of (2-Iodo-5-
methylphenyl)methanol is outlined below. This is a representative procedure and may require

optimization based on specific experimental contexts.

2.1. Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 254 nm.

Sample Preparation: A stock solution of (2-Iodo-5-methylphenyl)methanol is prepared in

acetonitrile at a concentration of 1 mg/mL. Serial dilutions are made to generate a calibration

curve.

Procedure: 10 µL of the sample solution is injected into the HPLC system. The retention time

and peak area are recorded. Purity is determined by comparing the area of the main peak to

the total area of all peaks.

2.2. Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A 400 MHz NMR spectrometer.

Solvent: Deuterated chloroform (CDCl₃).

Procedure for ¹H NMR: The sample is dissolved in CDCl₃. The ¹H NMR spectrum is acquired

to confirm the presence and integration of protons corresponding to the methyl,

hydroxymethyl, and aromatic ring hydrogens.

Procedure for ¹³C NMR: The ¹³C NMR spectrum is acquired to confirm the presence of the

eight distinct carbon atoms in the molecule.
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Logical Workflow for Compound Analysis
The following diagram illustrates a typical workflow for the analysis and quality control of a

chemical compound like (2-Iodo-5-methylphenyl)methanol.
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Caption: Quality control workflow for (2-Iodo-5-methylphenyl)methanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b8058622?utm_src=pdf-body-img
https://www.benchchem.com/product/b8058622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8058622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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